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Compound of Interest

Compound Name: 4-Benzoylbenzamide

Cat. No.: B8716798

For Immediate Release

[City, State] — [Date] — In the intricate world of organic chemistry and drug discovery, precise
identification and characterization of molecular structures are paramount. This technical guide
addresses the chemical properties of benzoylbenzamide, a compound with isomers that hold
potential for further investigation. While the specific isomer, 4-benzoylbenzamide, is not
readily documented in major chemical databases, this paper provides a comprehensive
overview of its closely related and well-characterized isomers: N-benzoylbenzamide and 2-
benzoylbenzamide.

This guide is intended for researchers, scientists, and professionals in drug development,
offering a consolidated resource on the known properties and synthesis of these related
compounds.

Core Chemical Identifiers and Properties

Precise identification of chemical compounds is foundational to research and development. The
Chemical Abstracts Service (CAS) number and molecular weight are critical data points for this
purpose. While a specific CAS number for 4-benzoylbenzamide could not be identified
through extensive searches of chemical literature and databases, detailed information for its
isomers is well-established.
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Molecular Weight (
Compound Name CAS Number Molecular Formula

g/mol)
N-Benzoylbenzamide 614-28-8[1][2] C14H11NO2 225.24[2]
2-Benzoylbenzamide 7500-78-9[3] C14H11NO2 225.24[3]
4-Benzoylbenzamide Not Found C14H11NO2 225.24 (Calculated)

Data for N-Benzoylbenzamide and 2-Benzoylbenzamide is sourced from established chemical
databases. The molecular weight for 4-Benzoylbenzamide is calculated based on its

molecular formula.

Synthesis of Benzamides: A General Overview

The synthesis of benzamides can be achieved through various chemical reactions. A common
laboratory and industrial method involves the reaction of a benzoyl chloride with an amine. In
the context of the isomers discussed:

* N-Benzoylbenzamide can be synthesized from the reaction of N-benzylbenzamide.

o A general synthesis for benzamides involves the reaction of benzoic acid with phosphorus
oxychloride and ammonia water, a method that avoids the direct use of benzoyl chloride and
IS suitable for industrial production.

The following diagram illustrates a generalized workflow for the synthesis of a benzamide from
a carboxylic acid precursor.
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Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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